Cas no 2241875-90-9 ((2-(ethoxy-d5)pyridin-4-yl)boronic acid)

(2-(Ethoxy-d5)pyridin-4-yl)boronic acid is a deuterated boronic acid derivative featuring a pyridine core with a fully deuterated ethoxy substituent at the 2-position. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its enhanced isotopic stability can improve reaction reproducibility and reduce metabolic degradation in labeled pharmaceutical intermediates. The deuterium substitution minimizes protium-related side reactions, making it useful in mechanistic studies and isotopic labeling applications. Its boronic acid functionality ensures compatibility with a wide range of aryl halides, enabling efficient C–C bond formation. The compound is typically employed in medicinal chemistry and materials science research, where precise control over molecular structure is critical.

(2-(ethoxy-d5)pyridin-4-yl)boronic acid structure

2241875-90-9 structure

Product Name:(2-(ethoxy-d5)pyridin-4-yl)boronic acid

CAS No:2241875-90-9

MF:C₇H₁₀BNO₃

MW:172.001010417938

CID:5142171

Update Time:2025-06-13

(2-(ethoxy-d5)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-(ethoxy-d5)pyridin-4-yl)boronic acid
- Inchi： 1S/C7H10BNO3/c1-2-12-7-5-6(8(10)11)3-4-9-7/h3-5,10-11H,2H2,1H3/i1D3,2D2
- InChI Key： ZQABQGHEJQIWFW-ZBJDZAJPSA-N
- SMILES： C1(OC([2H])([2H])C([2H])([2H])[2H])=NC=CC(B(O)O)=C1

(2-(ethoxy-d5)pyridin-4-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E904137-5mg	(2-(ethoxy-d5)pyridin-4-yl)boronic acid	2241875-90-9	95%	5mg	￥1,306.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E904137-25mg	(2-(ethoxy-d5)pyridin-4-yl)boronic acid	2241875-90-9	95%	25mg	￥2,720.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E904137-100mg	(2-(ethoxy-d5)pyridin-4-yl)boronic acid	2241875-90-9	95%	100mg	￥22,880.00	2022-01-12

(2-(ethoxy-d5)pyridin-4-yl)boronic acid Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Additional information on (2-(ethoxy-d5)pyridin-4-yl)boronic acid

Research Brief on (2-(ethoxy-d5)pyridin-4-yl)boronic acid (CAS: 2241875-90-9) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (2-(ethoxy-d5)pyridin-4-yl)boronic acid (CAS: 2241875-90-9) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This deuterated boronic acid derivative serves as a critical building block in the synthesis of complex molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural properties, including the presence of deuterium in the ethoxy group, enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the role of (2-(ethoxy-d5)pyridin-4-yl)boronic acid in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers have leveraged this compound to construct biaryl scaffolds, which are prevalent in many FDA-approved drugs. The deuterium labeling also facilitates advanced isotopic tracing techniques, enabling precise metabolic studies and mechanistic investigations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of deuterated kinase inhibitors, which exhibited improved bioavailability and reduced toxicity profiles compared to their non-deuterated counterparts.

Beyond its synthetic applications, (2-(ethoxy-d5)pyridin-4-yl)boronic acid has shown promise in the development of boron neutron capture therapy (BNCT) agents. The compound's ability to selectively accumulate in tumor cells, combined with its favorable boron-10 content, positions it as a potential candidate for next-generation cancer therapeutics. Preliminary in vitro and in vivo studies have reported encouraging results, with enhanced tumor targeting and minimal off-target effects. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

In conclusion, (2-(ethoxy-d5)pyridin-4-yl)boronic acid (CAS: 2241875-90-9) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to therapeutic development, driven by its unique structural features and functional versatility. Ongoing research continues to explore its full potential, with a focus on optimizing its properties for clinical translation. As the field advances, this compound is poised to play a pivotal role in the discovery and development of innovative therapies.